Cas no 1903012-23-6 (6-(oxan-4-yloxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide)

• Product Name: 6-(oxan-4-yloxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide
• CAS No: 1903012-23-6
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 5548894
• Update Time: 2025-06-08

6-(oxan-4-yloxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(oxan-4-yloxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide

• Inchi： 1S/C15H18N2O4S/c18-14(17-12-5-8-22-15(12)19)10-1-2-13(16-9-10)21-11-3-6-20-7-4-11/h1-2,9,11-12H,3-8H2,(H,17,18)
• InChI Key： UTOMLDNTYHGLPR-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCOCC2)=CC=C1C(NC1CCSC1=O)=O

Additional information on 6-(oxan-4-yloxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide

Introduction to 6-(oxan-4-yloxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide (CAS No. 1903012-23-6)

6-(oxan-4-yloxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1903012-23-6, belongs to a class of molecules that exhibit promising properties for drug development, particularly in the realm of medicinal chemistry and bioorganic synthesis.

The molecular structure of 6-(oxan-4-yloxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide incorporates several key functional groups that contribute to its versatility. The presence of an oxano (ether-like) moiety at the 4-position of the pyridine ring, linked via an oxygen atom, introduces a level of rigidity and stability to the molecule. This feature is often exploited in drug design to enhance binding affinity and metabolic stability. Additionally, the thiolan group at the 3-position of the pyridine ring adds another layer of complexity, providing a potential site for hydrogen bonding interactions with biological targets.

The compound's overall architecture suggests a high degree of specificity, which is critical for therapeutic applications. The combination of a pyridine core with both ether and thiolan functionalities makes it an intriguing candidate for further exploration in medicinal chemistry. Recent studies have highlighted the importance of such multifunctional scaffolds in developing novel therapeutic agents, particularly those targeting complex biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-(oxan-4-yloxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide and its derivatives. Research has indicated that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory and metabolic disorders. The structural motifs present in this molecule are reminiscent of known bioactive scaffolds, suggesting that it could serve as a lead compound for further optimization.

One particularly notable aspect of 6-(oxan-4-yloxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide is its potential role in modulating enzyme activity. The thiolan group, in particular, has been shown to interact with cysteine residues in enzymes, which can lead to altered catalytic activity. This property makes it an attractive candidate for developing inhibitors targeting cysteine proteases and other thiol-dependent enzymes. Such enzymes are implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders.

The synthesis of 6-(oxan-4-yloxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more feasible to access such molecules with high purity and yield. Modern techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the construction of intricate molecular frameworks with greater ease than traditional methods.

From a computational chemistry perspective, 6-(oxan-4-yloxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into how the compound binds to its intended receptors or enzymes, offering guidance for structure-based drug design. By leveraging computational tools, researchers can predict binding affinities and optimize lead compounds before moving into costly experimental trials.

The pharmacokinetic properties of 6-(oxan-4-yloxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic characteristics, making it a promising candidate for further development.

In conclusion,6-(oxan-oxy)-N-(2-o-thiolanyl-pyridin carbox amide CAS NO 1903012236 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its multifunctional nature makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.